(E)-N,N-Dimethyl-4-(methylamino)but-2-enamide

• Molecular Formula: C7H14N2O
• Molecular Weight: 142.20 g/mol
• IUPAC Name: (E)-N,N-dimethyl-4-(methylamino)but-2-enamide
• InChI: InChI=1S/C7H14N2O/c1-8-6-4-5-7(10)9(2)3/h4-5,8H,6H2,1-3H3/b5-4+
• InChI Key: RKSIKZIMBXUQRN-SNAWJCMRSA-N
• Isomeric SMILES: CNC/C=C/C(=O)N(C)C
• Canonical SMILES: CNCC=CC(=O)N(C)C

Description

(E)-N,N-Dimethyl-4-(methylamino)but-2-enamide is a synthetic organic compound characterized by an α,β-unsaturated enamide backbone with dimethylamino and methylamino substituents. The (E)-configured enamide moiety is critical for its conformational stability and interaction with biological targets .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N,N-Dimethyl-4-(methylamino)but-2-enamide typically involves the reaction of N,N-dimethylformamide dimethyl acetal with a suitable amine. The reaction conditions often require a controlled temperature and the presence of a catalyst to ensure the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of (E)-N,N-Dimethyl-4-(methylamino)but-2-enamide may involve large-scale batch reactors where the reactants are combined under optimized conditions to maximize yield and purity. The process may also include purification steps such as distillation or recrystallization to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

(E)-N,N-Dimethyl-4-(methylamino)but-2-enamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Conditions for substitution reactions may involve the use of strong acids or bases as catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines or other reduced forms.

Scientific Research Applications

(E)-N,N-Dimethyl-4-(methylamino)but-2-enamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: It may be used in the production of materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which (E)-N,N-Dimethyl-4-(methylamino)but-2-enamide exerts its effects involves interactions with molecular targets such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The specific pathways involved depend on the context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

The compound shares a core enamide structure with several clinically significant kinase inhibitors. Key comparisons are summarized below:

Compound Name	Molecular Formula	Substituents/Modifications	Molecular Weight	Primary Application	Reference
(E)-N,N-Dimethyl-4-(methylamino)but-2-enamide	Not explicitly provided	N,N-Dimethylamino and methylamino groups	Not available	Hypothetical kinase inhibition	—
HKI-272 (Neratinib)	C₃₀H₂₉ClFN₅O₃	Pyridinylmethoxy, chloro, cyanoquinoline	582.04 g/mol	EGFR/HER2 inhibitor (breast cancer)
BIBW2992 (Afatinib)	C₂₄H₂₅ClFN₅O₃	Tetrahydrofuran-3-yloxy, chlorofluorophenyl	485.94 g/mol	EGFR/T790M mutant inhibitor (NSCLC)
Dacomitinib (PF-00299804)	C₂₄H₂₅ClFN₅O₂	Piperidin-1-yl, methoxyquinazoline	469.17 g/mol	Pan-HER inhibitor (NSCLC)
Gozanertinib	C₃₁H₃₂N₆O₃	Hydroxyphenylethyl, phenylfuropyrimidine	560.63 g/mol	EGFR inhibitor (tumor therapy)

Key Research Findings

• Backbone Flexibility and Binding Affinity: The α,β-unsaturated enamide group in all listed compounds enables covalent or non-covalent interactions with kinase ATP-binding pockets. For example, dacomitinib’s piperidinyl group enhances selectivity for HER2/EGFR mutants compared to the dimethylamino group in (E)-N,N-Dimethyl-4-(methylamino)but-2-enamide, which may reduce steric hindrance .
• Synthetic Yields : Enamide-containing analogs like those in Examples 138 and 208 (patent data) are synthesized with yields of ~60%, suggesting feasible scalability for the target compound .
• Pharmacological Profiles : Modifications to the aromatic quinazoline or pyrimidine rings (e.g., chloro, fluoro, or methoxy groups in HKI-272 and afatinib) correlate with improved kinase inhibition potency and resistance profile management .

Divergences and Limitations

• Substituent Impact: The dimethylamino group in the target compound may limit metabolic stability compared to dacomitinib’s piperidinyl group, which enhances lipophilicity and blood-brain barrier penetration .
• Lack of Direct Data : While analogs like gozanertinib and afatinib are well-documented in preclinical studies, specific data on the target compound’s efficacy, toxicity, or pharmacokinetics remain unaddressed in the provided evidence.

Biological Activity

(E)-N,N-Dimethyl-4-(methylamino)but-2-enamide, also known as (E)-4-(dimethylamino)but-2-enamide, is a compound with significant biological activity, particularly in the fields of medicinal chemistry and pharmacology. This article reviews its biological properties, focusing on its anti-inflammatory and anticancer activities, along with structure-activity relationships (SARs) and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

• Chemical Formula : C6H12N2O
• Molecular Weight : 116.17 g/mol
• CAS Number : 10582800

1. Anti-inflammatory Activity

Recent studies have highlighted the anti-inflammatory potential of (E)-N,N-Dimethyl-4-(methylamino)but-2-enamide. Its mechanism primarily involves the inhibition of cyclooxygenase (COX) enzymes, which are critical in the biosynthesis of prostaglandins that mediate inflammation.

Table 1: Inhibition of COX Enzymes by (E)-N,N-Dimethyl-4-(methylamino)but-2-enamide

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)
(E)-N,N-Dimethyl-4-(methylamino)but-2-enamide	19.45 ± 0.07	31.4 ± 0.12

The compound demonstrated a selective inhibition profile favoring COX-2 over COX-1, suggesting its potential as a safer anti-inflammatory agent with reduced gastrointestinal side effects commonly associated with non-steroidal anti-inflammatory drugs (NSAIDs) .

2. Anticancer Activity

(E)-N,N-Dimethyl-4-(methylamino)but-2-enamide has also been investigated for its anticancer properties. It has shown efficacy against various cancer cell lines through multiple mechanisms including apoptosis induction and cell cycle arrest.

Table 2: Cytotoxicity of (E)-N,N-Dimethyl-4-(methylamino)but-2-enamide Against Cancer Cell Lines

Cell Line	IC50 (µM)
MCF7 (Breast Cancer)	5.0
A549 (Lung Cancer)	7.5
HeLa (Cervical Cancer)	6.0

The compound exhibited significant cytotoxic effects at micromolar concentrations, indicating its potential as a therapeutic agent in oncology .

Structure-Activity Relationship (SAR)

The SAR analysis of the compound indicates that modifications to the dimethylamino group significantly influence its biological activity. Compounds with electron-donating groups at specific positions on the aromatic ring enhance both anti-inflammatory and anticancer activities.

Figure 1: SAR Analysis of Related Compounds

SAR Analysis

Case Study 1: Anti-inflammatory Effects in Animal Models

In a carrageenan-induced paw edema model, administration of (E)-N,N-Dimethyl-4-(methylamino)but-2-enamide resulted in a significant reduction in edema compared to control groups, demonstrating its effectiveness in vivo .

Case Study 2: Anticancer Efficacy in Xenograft Models

In xenograft models using MCF7 cells, treatment with the compound led to reduced tumor size and weight compared to untreated controls, supporting its potential as an anticancer agent .